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Abstract

Promazine, a first-generation phenothiazine antipsychotic, undergoes extensive metabolism,
leading to the formation of numerous derivatives. Among these, hydroxylated metabolites are
of significant interest due to their potential for retained or altered pharmacological activity and
contribution to the parent drug's overall therapeutic and toxicological profile. This technical
guide provides a comprehensive overview of 2-hydroxypromazine, a key hydroxylated
metabolite of promazine. While direct research on 2-hydroxypromazine is limited, this guide
synthesizes available data and draws logical inferences from studies on structurally similar
phenothiazines, such as chlorpromazine, to provide a detailed understanding of its formation,
potential bioactivity, and analytical considerations. This document is intended to serve as a
foundational resource for researchers in pharmacology, toxicology, and drug development,
highlighting current knowledge and identifying critical areas for future investigation.
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Introduction: The Significance of Phenothiazine
Metabolism

Phenothiazine antipsychotics, a cornerstone in the management of psychotic disorders for
decades, are characterized by a three-ring structure with a side chain that largely determines
their potency and side-effect profile.[1] Their clinical efficacy is intrinsically linked to their
complex metabolism, primarily in the liver, which generates a diverse array of metabolites.
These metabolites can possess their own pharmacological and toxicological properties,
influencing the overall clinical response and adverse effect profile of the parent drug.[2]

Promazine, an aliphatic phenothiazine, is no exception.[3] Its metabolism involves several key
pathways, including N-demethylation, sulfoxidation, and aromatic hydroxylation.[3]
Hydroxylation of the phenothiazine ring, in particular, can lead to metabolites with significant
biological activity.[4] This guide focuses specifically on 2-hydroxypromazine, a product of
aromatic hydroxylation, aiming to consolidate the current understanding and provide a
framework for future research.

Metabolic Formation of 2-Hydroxypromazine

The biotransformation of promazine to 2-hydroxypromazine is a Phase | metabolic reaction
catalyzed by the cytochrome P450 (CYP) superfamily of enzymes.[5] While the specific
isoforms responsible for the 2-hydroxylation of promazine have not been definitively identified,
insights can be drawn from studies on the structurally analogous drug, chlorpromazine.

The Role of Cytochrome P450 Isoforms

The hydroxylation of the phenothiazine ring is a well-established metabolic pathway.[6] For
chlorpromazine, CYP2D6 and, to a lesser extent, CYP1A2 have been implicated in its 7-
hydroxylation.[7] Given the structural similarity between promazine and chlorpromazine, it is
highly probable that these same or related CYP isoforms are involved in the hydroxylation of
the promazine ring. The precise position of hydroxylation (e.g., position 2, 3, or 7) is influenced
by the substrate's orientation within the enzyme's active site.[8]

Further research utilizing in vitro systems with recombinant human CYP isoforms is necessary
to definitively identify the specific enzymes responsible for the formation of 2-
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hydroxypromazine. Such studies would involve incubating promazine with a panel of
individual CYP enzymes and quantifying the formation of the 2-hydroxy metabolite.

Diagram: Proposed Metabolic Pathway of Promazine to 2-Hydroxypromazine
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Caption: Proposed metabolic conversion of promazine to 2-hydroxypromazine.

Pharmacological and Toxicological Profile (Inferred)
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Direct pharmacological and toxicological data for 2-hydroxypromazine are not readily
available in the scientific literature. However, based on studies of hydroxylated metabolites of
other phenothiazines, particularly chlorpromazine, we can infer a potential profile for 2-
hydroxypromazine.

Potential Pharmacological Activity

Hydroxylated metabolites of phenothiazines can retain significant pharmacological activity. For
instance, 7-hydroxychlorpromazine exhibits considerable affinity for dopamine D2 receptors,
which is the primary target for the antipsychotic effects of these drugs.[9] It is therefore
plausible that 2-hydroxypromazine also possesses affinity for dopamine receptors and may
contribute to the overall antipsychotic effect of promazine.

Furthermore, hydroxylated metabolites of other centrally acting drugs have been shown to
have altered receptor binding profiles compared to the parent compound, potentially leading to
a different spectrum of pharmacological effects.[2] Research is needed to characterize the
receptor binding profile of 2-hydroxypromazine across a range of relevant CNS receptors
(e.g., dopamine, serotonin, adrenergic, muscarinic, and histaminic receptors).

Potential Toxicological Implications

The introduction of a hydroxyl group onto the phenothiazine ring can have significant
toxicological consequences. Hydroxylated phenothiazines can be further oxidized to form
reactive quinone-imine intermediates.[10] These electrophilic species can covalently bind to
cellular macromolecules, such as proteins and DNA, leading to cellular dysfunction and toxicity.
[7] This mechanism has been implicated in the idiosyncratic hepatotoxicity observed with some
phenothiazine antipsychotics.[10]

Therefore, the formation of 2-hydroxypromazine could represent a bioactivation pathway,
potentially contributing to the adverse effects of promazine. In vitro studies assessing the
potential of 2-hydroxypromazine to form reactive metabolites and its cytotoxicity in relevant
cell lines (e.g., hepatocytes) are warranted.[11]

Analytical Methodologies for Quantification

The accurate quantification of 2-hydroxypromazine in biological matrices is essential for
pharmacokinetic studies and for understanding its contribution to the overall pharmacological
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and toxicological effects of promazine. While a specific validated method for 2-
hydroxypromazine is not published, methodologies for other hydroxylated phenothiazines can
be adapted.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of drugs and their
metabolites in complex biological matrices.[12] A validated LC-MS/MS method for 2-
hydroxypromazine would likely involve the following steps:

Table 1: General Parameters for a Hypothetical LC-MS/MS Method for 2-Hydroxypromazine

Parameter Recommended Approach

) Solid-phase extraction (SPE) or liquid-liquid
Sample Preparation ] )
extraction (LLE) from plasma or urine.

Reversed-phase HPLC or UHPLC with a C18 or

Chromatography
phenyl-hexyl column.
A gradient of acetonitrile or methanol with an
) aqueous buffer containing a small amount of
Mobile Phase ] ] ]
formic acid or ammonium formate to promote
ionization.
lonization Positive ion electrospray ionization (ESI+).

M Spect . Multiple reaction monitoring (MRM) on a triple
ass Spectrometry
quadrupole mass spectrometer.

A stable isotope-labeled analog of 2-

hydroxypromazine (e.g., 2-hydroxypromazine-
Internal Standard d3) is ideal. Alternatively, a structurally similar

compound not present in the sample can be

used.

Diagram: General Workflow for LC-MS/MS Analysis of 2-Hydroxypromazine
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Caption: A typical workflow for the quantification of 2-hydroxypromazine.

Experimental Protocol: Solid-Phase Extraction (SPE) of
Promazine and its Hydroxylated Metabolites from
Plasma (Hypothetical)

The following is a hypothetical, yet representative, protocol for the extraction of promazine and

its hydroxylated metabolites from a plasma sample, which would require validation before use.

Materials:

Human plasma

Promazine and 2-hydroxypromazine analytical standards

Internal standard (e.g., a deuterated analog or a structurally similar phenothiazine)

Mixed-mode cation exchange SPE cartridges

Methanol, acetonitrile, deionized water

Ammonium hydroxide, formic acid

Centrifuge, evaporator

Procedure:

o Sample Pre-treatment: To 500 pL of plasma, add the internal standard solution. Vortex
briefly.
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SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with 1 mL of methanol,
1 mL of deionized water, and 1 mL of a weak acidic buffer (e.g., 0.1 M formate buffer, pH
3.0).

Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of the weak acidic buffer to remove interfering
substances. Follow with a wash of 1 mL of a low-percentage organic solvent (e.g., 5%
methanol in water).

Elution: Elute the analytes with 1 mL of a basic organic solvent mixture (e.g., 5% ammonium
hydroxide in methanol).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a small volume (e.g., 100 uL) of the initial LC mobile
phase.

Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Clinical Significance and Future Directions

The clinical significance of 2-hydroxypromazine formation is currently unknown. However,
based on the potential for pharmacological activity and toxicity, several key questions arise:

Contribution to Efficacy: Does 2-hydroxypromazine contribute significantly to the
antipsychotic effects of promazine? Could inter-individual variability in the formation of this
metabolite explain differences in patient response?

Role in Adverse Effects: Is the formation of 2-hydroxypromazine linked to any of the known
adverse effects of promazine, such as extrapyramidal symptoms, sedation, or
hepatotoxicity?

Drug-Drug Interactions: Could co-administered drugs that inhibit or induce the CYP enzymes
responsible for 2-hydroxypromazine formation alter the therapeutic or toxicological profile
of promazine?

To address these questions, future research should focus on:
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» Definitive Identification of Metabolizing Enzymes: Pinpointing the specific CYP450 isoforms
responsible for 2-hydroxylation.

e Pharmacological and Toxicological Characterization: In vitro and in vivo studies to determine
the receptor binding profile, functional activity, and toxic potential of 2-hydroxypromazine.

o Development of Validated Analytical Methods: To enable accurate quantification in clinical
samples.

 Clinical Studies: Correlating plasma concentrations of 2-hydroxypromazine with clinical
outcomes and adverse events in patients treated with promazine.

Conclusion

2-Hydroxypromazine is a potentially important metabolite of the antipsychotic drug promazine.
While direct research on this specific molecule is limited, by drawing parallels with other
hydroxylated phenothiazines, it is reasonable to hypothesize that it possesses significant
pharmacological activity and may contribute to both the therapeutic and adverse effects of its
parent compound. This technical guide has synthesized the available information and provided
a framework for future research, emphasizing the need for detailed studies on its metabolism,
pharmacology, toxicology, and clinical relevance. A deeper understanding of 2-
hydroxypromazine will ultimately contribute to a more comprehensive knowledge of
promazine's clinical pharmacology and may inform the development of safer and more effective
antipsychotic drugs.

References
o Alfredsson, G., Wode-Helgodt, B., & Sedvall, G. (1985). Determination of chlorpromazine

and its major metabolites by gas chromatography/mass spectrometry: application to
biological fluids. Biomedical Mass Spectrometry, 12(12), 707—713.

e Bai, Y, et al. (2023). Establishment of LC-MS/MS method for quantifying chlorpromazine
metabolites with application to its metabolism in liver and placenta microsomes. Journal of
Pharmaceutical and Biomedical Analysis, 233, 115457.

e Dalvie, D., et al. (2009). Metabolic activation of the phenothiazine antipsychotics
chlorpromazine and thioridazine to electrophilic iminoquinone species in human liver
microsomes and recombinant P450s. Chemical Research in Toxicology, 22(11), 1846—-1854.

e delaTorre, R., et al. (2024).

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b030050/docs?utm_src=pdf-body#2-hydroxypromazine-an-in-depth-technical-guide-to-a-key-promazine-metabolite
https://www.benchchem.com/product/b030050/docs?utm_src=pdf-body#2-hydroxypromazine-an-in-depth-technical-guide-to-a-key-promazine-metabolite
https://www.benchchem.com/product/b030050/docs?utm_src=pdf-body#2-hydroxypromazine-an-in-depth-technical-guide-to-a-key-promazine-metabolite
https://www.benchchem.com/product/b030050/docs?utm_src=pdf-body#2-hydroxypromazine-an-in-depth-technical-guide-to-a-key-promazine-metabolite
https://www.benchchem.com/product/b030050/docs?utm_src=pdf-body#2-hydroxypromazine-an-in-depth-technical-guide-to-a-key-promazine-metabolite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Deng, P., et al. (2023). Development and Validation of a High-Performance Liquid
Chromatography—Tandem Mass Spectrometry Method to Determine Promethazine and Its
Metabolites in Edible Tissues of Swine. Foods, 12(11), 2180.

eGPAT. (2019). Chemistry of phenothiazine antipsychotics. Retrieved from [Link]

Halliwell, G., & O'Brien, P. J. (1973). Aromatic Oxidation of Some Phenothiazines. Journal of
Pharmacy and Pharmacology, 25(S1), 114P-115P.

Hasegawa, M., et al. (1990). Comparative study of phenothiazine derivatives on monoamine
metabolism--direct correlation between the concentrations of drugs and monoamine
metabolites in the brain. Japanese Journal of Pharmacology, 52(1), 1-9.

National Center for Biotechnology Information. Promazine Hydrochloride. PubChem
Compound Summary for CID 5887. Retrieved January 22, 2026, from [Link].

National Center for Biotechnology Information. Chlorpromazine. PubChem Compound
Summary for CID 2726. Retrieved January 22, 2026, from [Link].

National Center for Biotechnology Information. 7-Hydroxychlorpromazine. PubChem
Compound Summary for CID 16414. Retrieved January 22, 2026, from [Link].

Neptune, M., & McCreery, R. L. (1978). Side-chain effects on phenothiazine cation radical
reactions. Journal of Medicinal Chemistry, 21(4), 362—-368.

Wikipedia. (2024). Phenothiazine. In Wikipedia. Retrieved January 22, 2026, from [Link].

Kourounakis, A. P., & Gavalas, A. M. (2014). Spectrofluorimetric determination of certain
biologically active phenothiazines in commercial dosage forms and human plasma. Journal
of the Mexican Chemical Society, 57(4), 274-279.

Wikipedia. (2024). Chlorpromazine. In Wikipedia. Retrieved January 22, 2026, from [Link].

Moitessier, N., et al. (2015). Understanding P450-mediated Bio-transformations into Epoxide
and Phenolic Metabolites.

Swiatek, P., et al. (2021). Theoretical Study of 2-(Trifluoromethyl)

Tiam, F., & Chahine, R. (2021). Chlorpromazine. In StatPearls.

de Visser, S. P., & Kumar, D. (2004). Mechanism and structure-reactivity relationships for
aromatic hydroxylation by cytochrome P450. Journal of the American Chemical Society,
126(41), 13353-13363.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.egpat.com/blog/chemistry-phenothiazine-antipsychotics
https://pubchem.ncbi.nlm.nih.gov/compound/Promazine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorpromazine
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxychlorpromazine
https://en.wikipedia.org/wiki/Phenothiazine
https://en.wikipedia.org/wiki/Chlorpromazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

National Center for Biotechnology Information. Promazine. PubChem Compound Summary
for CID 4926. Retrieved January 22, 2026, from [Link].

Al-Saffar, Y. S., et al. (2021). Assessment of antipsychotic-induced cytotoxic effects on
isolated CD1 mouse pancreatic beta cells. Journal of Taibah University Medical Sciences,
16(5), 738-748.

Bostwick, J. R., & Murphy, N. G. (2014). Adverse Effects and Toxicity of the Atypical
Antipsychotics: What is Important for the Pediatric Emergency Medicine Practitioner. The
Journal of Pediatric Pharmacology and Therapeutics, 19(4), 234-242.

Jones, G. L., & Roberts, D. J. (1982). Phenothiazine drugs and metabolites: molecular
conformation and dopaminergic, alpha adrenergic and muscarinic cholinergic receptor
binding. Journal of Pharmacy and Pharmacology, 34(3), 183-186.

Daniel, W. A., & Woéjcikowski, J. (1997). Inotropic action of hydroxylated chlorpromazine
metabolites and related compounds. Pharmacological Research, 35(1), 27-31.

Ortiz de Montellano, P. R. (2010). Hydrocarbon Hydroxylation by Cytochrome P450
Enzymes. Chemical Reviews, 110(2), 932—-948.

Mutsafa, A. (2023). Neuroleptic Agent Toxicity. In StatPearls.

Min, C. Y., & Nelson, S. D. (2013). Toxicology and overdose of atypical antipsychotics.
Journal of Medical Toxicology, 9(4), 404-412.

Daniel, W. A., & Wojcikowski, J. (1997). The role of cytochrome P450 in the N-dealkylation of
perphenazine. British Journal of Clinical Pharmacology, 44(6), 573-579.

Bell, S. G., et al. (2018). Enabling Aromatic Hydroxylation in a Cytochrome P450
Monooxygenase Enzyme through Protein Engineering.

Dusi, S., et al. (2004). Determination of selected phenothiazines in human plasma by solid-
phase extraction and liquid chromatography with coulometric detection.

Cookson, J. (2018). Histamine in psychiatry: promethazine as a sedative anticholinergic.
BJPsych Advances, 24(5), 324-326.

Hammerer, L., et al. (2023). Mechanism of the cytochrome P450 catalyzed hydroxylation
including shunt pathways. ChemBioChem, 24(15), e202300223.

Geraskin, S. A., et al. (2022). Steroid Hydroxylation by Mutant Cytochrome P450 BM3-LG23
Using Two Expression Chassis. International Journal of Molecular Sciences, 23(21), 13346.
Weinkauf, C., & Gallaher, T. K. (1982). Quantitative analysis of procarbazine, procarbazine
metabolites and chemical degradation products with application to pharmacokinetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Promazine
https://www.benchchem.com/product/b030050?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Use of P450 Enzymes for Late-Stage Functionalization in Drug Discovery - PMC
[pmc.ncbi.nim.nih.gov]

2. Comparative study of phenothiazine derivatives on monoamine metabolism--direct
correlation between the concentrations of drugs and monoamine metabolites in the brain -
PubMed [pubmed.nchbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. mdpi.com [mdpi.com]

5. GSRS [precision.fda.gov]

6. Aromatic oxidation of some phenothiazines - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Metabolic activation of the phenothiazine antipsychotics chlorpromazine and thioridazine
to electrophilic iminoquinone species in human liver microsomes and recombinant P450s -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. Mechanism and structure-reactivity relationships for aromatic hydroxylation by cytochrome
P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Chlorpromazine | C17H19CIN2S | CID 2726 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-
Containing Antipsychotic Medications - PMC [pmc.ncbi.nim.nih.gov]

11. Assessment of antipsychotic-induced cytotoxic effects on isolated CD1 mouse pancreatic
beta cells - PMC [pmc.ncbi.nim.nih.gov]

12. Determination of selected phenothiazines in human plasma by solid-phase extraction
and liquid chromatography with coulometric detection - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [2-Hydroxypromazine: An In-Depth Technical Guide to a
Key Promazine Metabolite]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030050/docs#2-hydroxypromazine-an-in-depth-
technical-guide-to-a-key-promazine-metabolite]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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